Cas no 1889079-80-4 (4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine
• CAS No: 1889079-80-4
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• MDL: MFCD29038795
• CID: 5267492
• PubChem ID: 115044143
• Update Time: 2025-10-29

4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4,4-difluoro-1-(3-methoxyphenyl)-
• 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine

• MDL： MFCD29038795
• Inchi： 1S/C13H17F2NO/c1-17-11-4-2-3-10(9-11)12(16)5-7-13(14,15)8-6-12/h2-4,9H,5-8,16H2,1H3
• InChI Key： WZWVGHJNWXRUIZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)(N)CCC(F)(F)CC1

Additional information on 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine

4,4-Difluoro-1-(3-Methoxyphenyl)cyclohexan-1-Amine: A Comprehensive Overview

4,4-Difluoro-1-(3-Methoxyphenyl)cyclohexan-1-Amine, with the CAS Registry Number 1889079-80-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with two fluorine atoms at the 4-position and a methoxyphenyl group at the 1-position. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical syntheses.

The synthesis of 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine typically involves multi-step reactions, often starting from readily available cyclohexane derivatives. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the carbon-nitrogen bond, which is critical for forming the amine functionality. These methods not only enhance yield but also reduce reaction times, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied. A recent study published in Nature Communications highlighted its role in facilitating enantioselective reactions for the synthesis of complex pharmaceutical intermediates. The compound's unique stereochemistry allows for precise control over the spatial arrangement of molecules, which is crucial for developing bioactive compounds with desired pharmacokinetic profiles.

Beyond its role in catalysis, this compound has also been investigated for its potential in polymer chemistry. The fluorine substituents contribute to enhanced thermal stability and chemical resistance, making it an attractive candidate for high-performance materials. For example, researchers at the University of California have reported its use as a monomer in the synthesis of fluorene-containing polymers with applications in organic light-emitting diodes (OLEDs). These materials exhibit superior electron transport properties, which are essential for next-generation display technologies.

The toxicological profile of 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine has been evaluated in several preclinical studies. Acute and chronic toxicity assessments conducted by regulatory bodies such as the European Chemicals Agency (ECHA) indicate that it poses minimal risk under standard handling conditions. However, ongoing research continues to explore its long-term effects on human health and the environment. Recent findings from toxicogenomics studies suggest that exposure to this compound may induce subtle changes in cellular signaling pathways, though further investigations are required to establish clinical relevance.

In conclusion, 4,4-difluoro-1-(3-methoxyphenyl)cyclohexan-1-amine stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural features make it an invaluable tool in modern chemical synthesis, while its functional properties open avenues for innovative material designs. As research progresses, particularly in areas such as green chemistry and personalized medicine, this compound is expected to play an increasingly significant role in advancing technological and therapeutic frontiers.